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Compound of Interest

Compound Name: DL-Glutamic acid-d3

Cat. No.: B1456429

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Glutamic acid-d3,
a deuterated form of the non-essential amino acid DL-glutamic acid. While generally
considered non-hazardous, adherence to proper laboratory protocols is essential to ensure
personnel safety and maintain experimental integrity.

Chemical and Physical Properties

DL-Glutamic acid-d3 shares similar physical and chemical properties with its non-deuterated
counterpart. The primary difference is the increased molecular weight due to the presence of
three deuterium atoms.[1] This substitution is utilized in various research applications, including
metabolic studies and as a tracer or internal standard in mass spectrometry.[2]
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Property Data Source
Chemical Formula CsHeD3NOa4 [11[3]
Molecular Weight 150.15 g/mol [1]

CAS Number 96927-56-9 [11[3]
Appearance White to off-white solid powder  [1]
Melting Point 185 °C (decomposes) [1]
Boiling Point 333.8 £ 32.0 °C at 760 mmHg [1]

Soluble in water (= 17.86
Solubility mg/mL) and 1 M HCI (100 [1114]

mg/ml).

Storage Temperature

Room temperature.[3][5] For
long-term storage of solutions,
-20°C for up to one month or
-80°C for up to six months is

recommended.[2]

Flash Point

Not applicable

Auto-ignition Temperature

No data available

[3]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), DL-Glutamic acid-d3 is not classified as a dangerous substance.[3] However, as with

any chemical, it may cause irritation upon contact with eyes or skin, and may be harmful if

inhaled or ingested.[3]

Potential Health Effects:

o Eye Contact: May cause eye irritation.[3]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]
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 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]
e Ingestion: May be harmful if swallowed.[3]

No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible, or confirmed human carcinogens by IARC or ACGIH.[3] There is no data
available on mutagenic or teratogenic effects.[3]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the quality of DL-Glutamic acid-d3 and
ensure a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area, preferably in a laboratory fume hood.[3][6]

Do not eat, drink, or smoke when handling the product.[7]

Wash hands thoroughly after handling.[7]

Storage:

e Store in a cool, dry, and well-ventilated place.[6][8][9]

o Keep the container tightly closed.[10][11]

» Store away from incompatible materials such as strong oxidizing agents.[3][10]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling DL-
Glutamic acid-d3.
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PPE Type

Specifications

Eye/Face Protection

Safety glasses with side-shields conforming to
NIOSH (US) or EN 166 (EU) standards.[3][8]

Hand Protection

Handle with gloves. Nitrile rubber gloves with a
thickness of >0.11 mm are suitable. Dispose of
contaminated gloves after use in accordance
with applicable laws and good laboratory

practices.[3][8]

Skin and Body Protection

Wear impervious clothing, such as a lab coat.
The type of protective equipment must be
selected according to the concentration and
amount of the dangerous substance at the

specific workplace.[3][6]

Respiratory Protection

If a risk assessment indicates that air-purifying
respirators are necessary, use a full-face
respirator with multi-purpose combination (US)
or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls. For sole
protection, a full-face supplied air respirator is
recommended. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US).[3]

Emergency Procedures
First Aid Measures

A clear and immediate response is critical in case of accidental exposure.
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Medical Attention

Never give anything by mouth to an unconscious person

Type of Exposure Immediate Action

Ingestion Rinse mouth with water tiot

Give artificial respiration if not breathing Consult a physician

Inhalation Move to fresh air

Eye Contact IS ISRSVCERVIRVECTS
ELGESGC N ey 2 Wash with soap and plenty of water

Click to download full resolution via product page
Caption: First aid procedures for exposure to DL-Glutamic acid-d3.
Detailed First Aid Protocols:

 Inhalation: If breathed in, move the person into fresh air.[3] If not breathing, give artificial
respiration.[3] Consult a physician.[3]

» Skin Contact: Wash off with soap and plenty of water.[3] Consult a physician.[3]
* Eye Contact: Flush eyes with water as a precaution.[3][11]

¢ Ingestion: Never give anything by mouth to an unconscious person.[3][11] Rinse mouth with
water.[3][11] Consult a physician.[3]
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Firefighting Measures

DL-Glutamic acid-d3 is not flammable or combustible.[3] However, in the event of a fire
involving this substance, the following measures should be taken.

Fire Involving DL-Glutamic acid-d3

Fireﬁgg 'ter PPE

Alcohol-Resistant Foam

Self-Contained Breathing Apparatus (SCBA)

Click to download full resolution via product page
Caption: Recommended firefighting measures for DL-Glutamic acid-d3.
Firefighting Instructions:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][11]

e Hazardous Combustion Products: Under fire conditions, hazardous decomposition products
such as carbon oxides and nitrogen oxides may be formed.[3][8][10]

o Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) if necessary.[3][8][11]

Accidental Release Measures

In the event of a spill, prompt and appropriate action is necessary to prevent contamination and
exposure.
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Accidental Release

Personal Precautions Environment; Cleanup Methods

Use Personal Protective Equipment Do not let product enter drains Pick up and arrange disposal without creating dust

Avoid dust formation Keep in suitable, closed containers for disposal

i1 Precautions

Ensure adequate ventilation

Avoid breathing dust

Click to download full resolution via product page
Caption: Workflow for handling accidental releases of DL-Glutamic acid-d3.
Cleanup Procedures:

« Personal Precautions: Use personal protective equipment.[3] Avoid dust formation and
ensure adequate ventilation.[3] Avoid breathing dust.[3]

e Environmental Precautions: Prevent the product from entering drains.[3]

* Methods for Cleaning Up: Pick up and arrange disposal without creating dust.[3] Keep the
material in suitable, closed containers for disposal.[3][11]

Toxicological Information
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Specific toxicological data, such as LD50 and LC50 values, for DL-Glutamic acid-d3 are not
available.[3] The toxicological properties have not been thoroughly investigated.[12] The
information provided is based on the potential hazards of similar compounds.

Disposal Considerations

Dispose of this product and its container in accordance with local, regional, and national
regulations. Do not let the product enter drains.[3] Contaminated packaging should be
disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1456429#safety-and-handling-precautions-for-dl-
glutamic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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